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Compound of Interest

Compound Name: 1-(4-Bromophenyl)-3-methylurea

CAS No.: 20680-07-3

Cat. No.: B1207888

Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is the bedrock of laboratory safety and experimental integrity. This guide

provides essential, immediate safety and logistical information for 1-(4-Bromophenyl)-3-
methylurea (CAS No: 20680-07-3), a compound often utilized in synthetic chemistry and drug

discovery pathways. As your partner in laboratory excellence, we aim to provide value beyond

the product itself, building a foundation of deep trust through scientifically grounded safety

protocols.

Understanding the Hazard Profile: A Case for
Caution
The hazard classification for 1-(4-Bromophenyl)-3-methylurea presents a degree of ambiguity

in readily available safety literature. While some suppliers classify the substance as not

hazardous under Regulation (EC) No 1272/2008, aggregated data from notifications to the

European Chemicals Agency (ECHA) C&L Inventory indicate a harmonized classification of

Acute Toxicity 4 (Oral), with the warning "Harmful if swallowed".[1]
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This discrepancy necessitates a cautious approach. The principle of "As Low As Reasonably

Achievable" (ALARA) regarding exposure should be paramount. Furthermore, research has

demonstrated that N-nitroso compounds derived from substituted ureas can exhibit

carcinogenic properties. One study highlighted that 1-methyl-3(p-bromophenyl)-1-nitrosourea,

which can be formed from 1-(4-Bromophenyl)-3-methylurea in the presence of nitrites, is

carcinogenic in rats.[2]

Therefore, this guide is built upon the recommendation to handle 1-(4-Bromophenyl)-3-
methylurea as a substance that is harmful if swallowed and a potential long-term health

hazard.

Core Personal Protective Equipment (PPE)
Ensemble
A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines

the recommended PPE for handling 1-(4-Bromophenyl)-3-methylurea in a laboratory setting.

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (minimum

thickness of 0.11 mm)

Provides a barrier against

dermal contact. Double-gloving

is recommended when

handling larger quantities or for

prolonged periods.

Eye Protection Chemical safety goggles
Protects against splashes and

airborne particles.

Body Protection Fully-buttoned laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

dust mask or respirator may be

necessary for tasks that

generate dust.

Minimizes inhalation of

airborne particles.

Procedural Workflow for Safe Handling
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The following workflow provides a step-by-step guide for the safe handling of 1-(4-
Bromophenyl)-3-methylurea, from receiving to disposal.

Receiving and Inspection

Secure Storage

Inspect container integrity

Work Area Preparation

Store in a cool, dry, well-ventilated area

Weighing and Handling

Ensure fume hood is operational

Use in Experiment

Use appropriate PPE

Decontamination

Clean spills immediately

Waste Disposal

Decontaminate surfaces and equipment

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-(4-Bromophenyl)-3-methylurea.
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Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.

Handling and Use
Engineering Controls: All handling of solid 1-(4-Bromophenyl)-3-methylurea that may

generate dust should be conducted in a certified chemical fume hood.

Weighing: When weighing the compound, use a balance inside the fume hood or in a

designated weighing enclosure to contain any airborne particles.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Spill and Exposure Management
Immediate and appropriate action is critical in the event of a spill or exposure.
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Scenario Action

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Minor Spill

Wearing appropriate PPE, carefully sweep up

the solid material, avoiding dust generation.

Place it in a sealed, labeled container for

disposal. Clean the spill area with a suitable

decontaminating agent.

Major Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department immediately.

Disposal Plan
All waste containing 1-(4-Bromophenyl)-3-methylurea should be treated as hazardous

chemical waste.

Solid Waste: Collect all solid waste, including contaminated gloves, weigh paper, and

disposable labware, in a clearly labeled, sealed container.

Liquid Waste: If the compound is used in solution, collect the liquid waste in a compatible,

labeled waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety office for specific guidance.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1207888/docs?utm_src=pdf-body#navigating-ambiguity-a-practical-guide-to-safely-handling-1-4-bromophenyl-3-methylurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these protocols, you can confidently and safely incorporate 1-(4-
Bromophenyl)-3-methylurea into your research, ensuring the well-being of yourself and your

colleagues while maintaining the integrity of your scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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